Cas no 120934-05-6 (2,2,3,3,7-pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine)

• Product Name: 2,2,3,3,7-pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine
• CAS No: 120934-05-6
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 1214100
• PubChem ID: 14405701
• Update Time: 2025-10-24

2,2,3,3,7-pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,7-pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine
• 2,2,3,3,7-pentafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine
• MFCD08275275
• AKOS025393502
• 6-Amino-2,2,3,3,7-pentafluoro-1,4-benzodioxane
• 2,2,3,3,6-pentafluoro-1,4-benzodioxin-7-amine
• PS-7574
• 6-Amino-2,2,3,3,7-pentafluoro-1,4-benzodioxene
• 2,2,3,3,7-Pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine, 6-Amino-2,2,3,3,7-pentafluoro-2,3-dihydro-1,4-benzodioxine
• 120934-05-6
• 2,3-Dihydro-2,2,3,3,7-pentafluoro-1,4-benzodioxin-6-amine, 2,2,3,3,7-Pentafluoro-1,4-benzodioxan-6-amine
• SCHEMBL519393

• Inchi： 1S/C8H4F5NO2/c9-3-1-5-6(2-4(3)14)16-8(12,13)7(10,11)15-5/h1-2H,14H2
• InChI Key： UELRRGSPDPPNDO-UHFFFAOYSA-N
• SMILES： FC1(C(OC2C=C(C(=CC=2O1)N)F)(F)F)F

Computed Properties

• Exact Mass: 241.01621918g/mol
• Monoisotopic Mass: 241.01621918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 222.5±40.0 °C at 760 mmHg
• Flash Point: 88.3±27.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2,2,3,3,7-pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2,3,3,7-pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine

2,2,3,3,7-Pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine: A Comprehensive Overview

2,2,3,3,7-Pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine, also known by its CAS Registry Number 120934-05-6, is a highly fluorinated aromatic compound with a unique structural composition. This compound belongs to the class of benzodioxins, which are known for their stability and versatility in various chemical applications. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 2,2,3,3,7-pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine is characterized by a benzene ring fused with a dioxane ring. The fluorine atoms are strategically positioned at the 2-, 3-, and 7-positions of the molecule. This arrangement not only enhances the compound's stability but also imparts unique electronic properties that make it suitable for various applications. The amino group (-NH₂) at the 6-position further adds functional versatility to the molecule.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. Its fluorinated structure has been shown to exhibit significant bioavailability and pharmacokinetic properties. Researchers have explored its use as a precursor in the synthesis of novel drug candidates targeting various therapeutic areas. For instance, its role in the development of antidepressants and neuroprotective agents has been extensively investigated.

In addition to its pharmaceutical applications, this compound has found utility in the realm of materials science. Its high thermal stability and resistance to chemical degradation make it an ideal candidate for use in advanced polymer systems. Recent advancements have demonstrated its potential as a building block for synthesizing high-performance polymers with applications in aerospace and electronics industries.

The synthesis of CAS No. 120934-05-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key steps such as coupling reactions and fluorination processes.

The environmental impact of this compound has also been a topic of recent research interest. Studies have shown that while it exhibits low toxicity towards aquatic organisms under standard testing conditions, further investigations are required to fully understand its long-term environmental fate. Regulatory bodies are closely monitoring its usage to ensure compliance with safety standards and minimize ecological risks.

In conclusion, 2,2,3,3,7-pentafluoro-2,3-dihydro-1,4-benzodioxin-6-amine, or CAS No. 120934-05-6 represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and functional groups make it a valuable asset in both research and industrial settings. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly significant role in advancing modern chemistry.